1-ethyl-4-[2-(phenylthio)ethyl]-2,3-piperazinedione

• IUPAC Name: 1-ethyl-4-(2-phenylsulfanylethyl)piperazine-2,3-dione
• InChI: InChI=1S/C14H18N2O2S/c1-2-15-8-9-16(14(18)13(15)17)10-11-19-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key: ZJZCOSLORQCKOA-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CCSC2=CC=CC=C2
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

The compound “1-ethyl-4-[2-(phenylthio)ethyl]-2,3-piperazinedione” is a derivative of piperazinedione, which is a class of organic compounds. Piperazinediones are cyclic compounds containing a piperazine ring substituted by two carbonyl (C=O) groups.

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit antimicrobial properties . Therefore, it’s plausible that this compound may also interact with bacterial enzymes or proteins, disrupting their normal function.

Biochemical Pathways

Similar compounds have been reported to interfere with bacterial cell wall synthesis . This suggests that the compound may affect similar pathways, leading to disruption of bacterial growth and proliferation.

Pharmacokinetics

The compound’s molecular weight (22835 g/mol) suggests that it may have suitable pharmacokinetic properties for drug development, as most orally administered drugs have a molecular weight between 160 and 480 g/mol.

Result of Action

Based on the antimicrobial properties of similar compounds , it can be hypothesized that this compound may lead to the disruption of bacterial cell wall synthesis, resulting in bacterial cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EtPTP in lab experiments is its specificity for calcium channels. This specificity allows researchers to selectively study the role of calcium channels in various biological processes. However, one of the main limitations of using EtPTP is its relatively low potency. This low potency requires the use of high concentrations of the compound, which can lead to non-specific effects.

Future Directions

There are several future directions for the study of EtPTP. One area of interest is the development of more potent analogs of EtPTP. These analogs could be used to study the role of calcium channels in various biological processes with greater specificity and selectivity. Another area of interest is the study of the long-term effects of EtPTP on synaptic transmission and plasticity. Finally, the use of EtPTP in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease is an area of ongoing research.

Synthesis Methods

The synthesis of EtPTP is a multi-step process that involves the reaction of 1,4-diazepine with phenylthioacetic acid and ethyl iodide. The reaction is carried out in the presence of a catalyst such as palladium on carbon and requires careful temperature control. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

EtPTP has been widely used in scientific research as a tool to study various biological processes. It has been found to be particularly useful in the study of neurotransmitter release and synaptic transmission. EtPTP has also been used to study the role of calcium channels in the regulation of neurotransmitter release.